Cas no 2228361-54-2 ([1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine)

• Product Name: [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine
• CAS No: 2228361-54-2
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 6402816
• PubChem ID: 165867878
• Update Time: 2025-11-05

[1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine
• 2228361-54-2
• EN300-1927610
• [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C11H15BrN2O2/c1-11(2,13-3)7-8-4-5-9(14(15)16)6-10(8)12/h4-6,13H,7H2,1-3H3
• InChI Key： RWEVKZPPLZPEDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C)(C)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Additional information on [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine

Introduction to [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine (CAS No. 2228361-54-2)

The compound [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine, identified by the CAS number 2228361-54-2, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of amines, specifically a secondary amine, and is characterized by its unique functional groups and structural features. The presence of a bromine atom at the 2-position and a nitro group at the 4-position on the phenyl ring introduces significant electronic effects, making this compound highly reactive in various chemical reactions.

Recent studies have highlighted the importance of this compound in the field of organic synthesis, particularly in the development of bioactive molecules. The bromine atom at the 2-position of the phenyl ring serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the synthesis of various heterocyclic compounds, which are of great interest in medicinal chemistry due to their potential as drug candidates. The nitro group at the 4-position further enhances the reactivity of the molecule by introducing electron-withdrawing effects, which can be utilized in directing specific reaction pathways.

The structure of [1-(2-Bromo-4-nitrophenyl)-2-methylpropan-2-yl](methyl)amine also includes a methylamine group attached to a branched alkyl chain. This substituent contributes to the compound's stability and solubility properties, making it suitable for use in various solvent systems. The combination of these functional groups allows for a wide range of applications in both academic and industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

The synthesis of [1-(2-Bromo-4-nitrophenyl strong>) -< strong > urrent research has focused on optimizing the synthesis routes for this compound to improve yield and reduce costs. One promising approach involves the use of microwave-assisted synthesis techniques, which have been shown to significantly accelerate reaction rates while maintaining product purity.

In terms of applications, this compound has found utility in several key areas. In medicinal chemistry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-cancer and anti-inflammatory properties. Its ability to undergo nucleophilic substitution reactions makes it particularly valuable in constructing complex molecular frameworks. Additionally, this compound has been explored for its potential use in agrochemicals, where it may play a role in developing new classes of pesticides or herbicides.

The unique combination of functional groups in [1-(< strong > current research continues to uncover new applications for this versatile compound. As scientists delve deeper into its chemical properties and reactivity, it is likely that [1-(< strong > will find even more uses across various fields.